Cas no 2229269-73-0 (5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid)
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid
- EN300-1740552
- 5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
- 2229269-73-0
-
- Inchi: 1S/C10H10N2O3S/c1-5(2)9-11-4-7(16-9)8-6(10(13)14)3-12-15-8/h3-5H,1-2H3,(H,13,14)
- InChI Key: GMKNFARRAYJTPD-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C(C)C)C1=C(C(=O)O)C=NO1
Computed Properties
- Exact Mass: 238.04121336g/mol
- Monoisotopic Mass: 238.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 105Ų
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1740552-0.05g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1740552-0.1g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1740552-0.25g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1740552-0.5g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1740552-1.0g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1740552-2.5g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1740552-5.0g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1740552-10.0g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1740552-1g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1740552-5g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid |
2229269-73-0 | 5g |
$4517.0 | 2023-09-20 |
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid
Introduction to 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid (CAS No. 2229269-73-0)
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2229269-73-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole and oxazole heterocyclic families, which are well-known for their broad spectrum of biological activities and utility in drug development. The presence of both thiazole and oxazole moieties in its molecular framework suggests potential interactions with various biological targets, making it a promising candidate for further exploration.
The chemical structure of 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid features a carboxylic acid functional group at the 4-position of the oxazole ring, which is flanked by a propyl substituent on the thiazole ring. This unique arrangement not only contributes to its distinct physicochemical properties but also opens up possibilities for diverse pharmacological applications. The compound’s solubility, stability, and metabolic profile are critical factors that influence its suitability for therapeutic use, and these properties are currently under investigation in several research laboratories.
In recent years, there has been a surge in interest regarding heterocyclic compounds due to their role as key scaffolds in the design of novel pharmaceuticals. The thiazole and oxazole moieties are particularly noteworthy, as they have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. For instance, derivatives of thiazole have been reported to exhibit potent activity against bacterial strains resistant to conventional antibiotics, while oxazole-based compounds have shown promise in inhibiting viral replication.
The carboxylic acid group in 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid provides a site for further functionalization, allowing chemists to modify its pharmacological profile. This versatility has led to its incorporation into various drug discovery programs aimed at identifying new therapeutic agents. Researchers are exploring synthetic routes that introduce additional substituents or link this compound to other bioactive molecules to enhance its biological efficacy.
One of the most exciting aspects of studying 5-2-(propan-2-y l)-1,3-thiazol -5 - yl -1 , 2 - oxazole -4 -carboxylic acid is its potential as a lead compound for drug development. Preclinical studies have begun to uncover its interactions with biological targets such as enzymes and receptors involved in disease pathways. These interactions could provide insights into new mechanisms of action for treating conditions ranging from infectious diseases to chronic disorders.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex core structure efficiently. The development of scalable synthetic methodologies is crucial for moving from laboratory-scale production to larger-scale manufacturing required for clinical trials and commercialization.
As part of ongoing research efforts, computational modeling and molecular docking studies are being used to predict the binding affinity of 5 - 2 - ( propan - 2 - yl ) - 1 , 3 - thiazol - 5 - yl - 1 , 2 - oxazole - 4 - carboxylic acid to potential biological targets. These studies help in understanding how the compound interacts with proteins and nucleic acids at the molecular level. Such insights are invaluable for optimizing its structure to improve potency and reduce off-target effects.
The pharmacokinetic properties of 5 - 2 - ( propan - 2 - yl ) - 1 , 3 - thiazol - 5 - yl - 1 , 2 - oxazole - 4 - carboxylic acid are also being scrutinized to assess its bioavailability, distribution, metabolism, and excretion (ADME) profiles. These parameters are essential for determining whether the compound can reach effective concentrations at target sites within the body and whether it is safe for repeated administration. Animal models are often used in these studies to gather preliminary data before human clinical trials can be initiated.
In conclusion,5 – 2 – ( propan – 2 – yl ) – 1 , 3 – thiazol – 5 – yl – 1 , 2 – oxazole – 4 – carboxylic acid (CAS No. 2229269–73–0) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and demonstrated biological potential make it an attractive candidate for further development into a therapeutic agent. With continued research focused on optimizing its pharmacological properties and understanding its mechanism of action, this compound holds promise for contributing to advancements in healthcare solutions.
2229269-73-0 (5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)